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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the therapeutic applications of

ozone in medicine and dentistry, supported by quantitative data from preclinical and clinical

research. Detailed experimental protocols for key applications and a summary of the underlying

biochemical signaling pathways are included to facilitate further research and development in

this field.

Application Notes
Ozone (O₃), a triatomic molecule of oxygen, is a powerful oxidizing agent with a growing body

of research supporting its use as a therapeutic agent in various medical and dental

applications. Its pleiotropic effects, including antimicrobial, anti-inflammatory, and pro-healing

properties, make it a subject of interest for minimally invasive therapies.[1][2] Ozone can be

administered in gaseous form, as ozonated water, or as ozonated oil, with each form having

specific applications.[1]

Medical Applications:

Wound Healing: Topical application of ozone has been shown to accelerate the healing of

chronic wounds, such as diabetic foot ulcers.[3] It is believed to work by disinfecting the

wound, improving local oxygenation, and stimulating the release of growth factors. A

systematic review has indicated that ozone therapy can significantly improve the wound

area and reduce amputation rates in patients with diabetic foot ulcers.[3]
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Infectious Diseases: Ozone's potent antimicrobial properties make it a candidate for treating

bacterial, viral, and fungal infections.[4] It has been investigated as an adjunct therapy for

various infectious conditions.

Pain Management: Ozone therapy has shown promise in pain medicine due to its anti-

inflammatory and analgesic properties.[4]

Musculoskeletal Diseases: It is often used in conjunction with other therapies to achieve

synergistic effects in treating several musculoskeletal disorders.[4]

Dental Applications:

Periodontitis: Ozone therapy is used as an adjunct to conventional non-surgical periodontal

treatment.[5] It helps in disinfecting periodontal pockets and reducing inflammation.[6]

Endodontics (Root Canal Treatment): Gaseous ozone and ozonated water are used as

intracanal disinfectants to eliminate bacteria within the root canal system.[7][8]

Caries Treatment: Ozone gas can be used to arrest the progression of early carious lesions

by killing cariogenic bacteria.[2]

Dental Surgery: Application of ozone in surgical sites can help control bleeding, disinfect the

area, and promote faster healing with fewer postoperative complications.[4][9]

Dentin Hypersensitivity: Ozone has been shown to alleviate dentin hypersensitivity by

opening dentinal tubules to allow for the diffusion of remineralizing ions.

Quantitative Data from In-Vitro and Clinical Studies
The following tables summarize quantitative data from various studies on the application of

ozone in medical and dental therapy.

Table 1: Dental Applications of Ozone
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Application Ozone Form Concentration
Application
Time

Outcome

Periodontitis Gaseous 2100 ppm
20 seconds (3

applications)

Improved clinical

outcomes

compared to

mechanical

therapy alone.[5]

Root Canal

Disinfection
Gaseous 40 µg/mL 30 seconds

In combination

with standard

endodontic

protocol,

improved

decontamination

of the root canal

ex vivo.[8]

Root Canal

Disinfection
Aqueous 8 µg/mL Not Specified

In combination

with standard

endodontic

protocol,

improved

decontamination

of the root canal

ex vivo.[8]

Dental Plaque

Bacteria

Reduction

Aqueous 0.5 mg/L 10 seconds

58% reduction in

S. mutans

viability.

Dental Plaque

Bacteria

Reduction

Aqueous
2 mg/L and 4

mg/L
10 seconds

100% reduction

in S. mutans

viability.

Table 2: Medical and In-Vitro Applications of Ozone
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Application Ozone Form Concentration
Application
Time

Outcome

Nrf2 Activation in

Endothelial Cells
Ozonated Serum

20, 40, and 80

µg/mL O₃ per mL

of serum

Not Specified

Dose-dependent

activation of Nrf2

and subsequent

induction of HO-

1 and NQO1.[1]

Nrf2 Activation in

Adipose Tissue
Gaseous 10 µg Not Specified

Statistically

significant

upregulation of

Hmox1, a known

Nrf2 target gene.

[10]

Spinal Cord

Neuron Injury
In Vitro 40 µg/mL 30 minutes

Decreased cell

viability to 71%.

[11]

Experimental Protocols
Protocol 1: Preparation of Ozonated Water for Dental Irrigation

This protocol describes the preparation of ozonated water for use as a disinfectant in dental

procedures such as root canal irrigation and periodontal pocket lavage.

Equipment and Materials:

Medical-grade ozone generator

Oxygen source (medical-grade oxygen tank)

500 mL glass bottle with a silicone cork

Silicone tubing

Ozone destructor
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Deionized, bidistilled water

Procedure:

1. Fill the 500 mL glass bottle with 250 mL of deionized, bidistilled water.

2. Connect the oxygen source to the ozone generator.

3. Connect the ozone generator's output to a silicone tube with a diffuser stone at the end.

4. Place the diffuser stone into the water in the glass bottle.

5. Connect a second silicone tube to an outlet in the silicone cork and lead it to an ozone
destructor to safely convert unused ozone back to oxygen.

6. Set the ozone generator to produce the desired ozone concentration (e.g., for a "strong"

preparation for heavily infected wounds, use an ozone concentration of 80–100 µg/mL in

the gas phase, which will yield approximately 20–25 µg/mL in the water).[12]

7. Bubble the ozone gas through the water for at least 5 minutes to achieve saturation.[12]

8. For a "mild" solution for later stages of wound healing, use an ozone concentration of 20

µg/mL in the gas phase, yielding about 5 µg/mL in the water.[12]

9. The ozonated water is now ready for immediate use.

Protocol 2: Application of Gaseous Ozone for Root Canal Disinfection

This protocol outlines the adjunctive use of gaseous ozone for disinfecting the root canal

system during endodontic treatment.

Equipment and Materials:

Medical-grade ozone generator with a dental handpiece and fine delivery tip

Oxygen source

Standard endodontic instruments and irrigation solutions (e.g., sodium hypochlorite,

EDTA)
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Suction system

Procedure:

1. Perform conventional cleaning and shaping of the root canal system using standard

endodontic protocols.

2. Thoroughly irrigate the root canal with sodium hypochlorite followed by EDTA to remove

organic and inorganic debris.

3. Dry the root canal with sterile paper points.

4. Set the ozone generator to deliver a specific concentration of ozone gas (e.g., 40 µg/mL).

[8]

5. Insert the fine delivery tip of the ozone handpiece into the root canal, as close to the apex

as possible without binding.

6. Activate the ozone generator to deliver the gas for a specified duration (e.g., 30 seconds).

[8]

7. Use a high-volume suction system near the tooth to capture any escaping ozone gas.

8. Proceed with the final irrigation and obturation of the root canal system as per standard

protocol.

Signaling Pathways and Mechanisms of Action
Ozone's Induction of an Oxidative Stress Response via Nrf2

Ozone therapy is thought to exert its therapeutic effects not through direct, sustained action,

but by inducing a controlled, transient oxidative stress that activates the body's own antioxidant

defense systems. A key pathway in this process is the Nrf2 (Nuclear factor erythroid 2-related

factor 2) signaling pathway.

When ozone is introduced into biological fluids, it reacts instantaneously with polyunsaturated

fatty acids and other molecules to form reactive oxygen species (ROS) and lipid ozonation
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products (LOPs), such as 4-hydroxynonenal (4HNE).[13] These molecules act as signaling

messengers.

Under normal conditions, the transcription factor Nrf2 is kept inactive in the cytoplasm by being

bound to its inhibitor protein, Keap1 (Kelch-like ECH-associated protein 1). The LOPs and ROS

generated by ozone can modify cysteine residues on Keap1, leading to a conformational

change that releases Nrf2.[10]

Once freed, Nrf2 translocates to the nucleus and binds to the Antioxidant Response Element

(ARE) in the promoter region of various antioxidant genes.[1] This binding initiates the

transcription of a battery of protective genes, including heme oxygenase-1 (HO-1), NAD(P)H

quinone oxidoreductase 1 (NQO1), and enzymes involved in glutathione synthesis.[1] The

upregulation of these antioxidant enzymes enhances the cell's capacity to counteract oxidative

stress and inflammation, contributing to the therapeutic effects observed with ozone therapy.

Below are diagrams illustrating the Nrf2 signaling pathway and a general experimental

workflow for ozone therapy research.
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Caption: Nrf2 signaling pathway activated by ozone.
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Caption: General experimental workflow for ozone therapy research.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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